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Compound of Interest

3-Chloro-2,4,5-trifluorobenzoic
Compound Name: ]
acid

Cat. No.: B125387

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-2,4,5-trifluorobenzoic acid is a halogenated aromatic carboxylic acid. Its fluorinated
and chlorinated structure makes it a valuable intermediate and building block in the synthesis
of a variety of chemical compounds, particularly in the agrochemical and pharmaceutical
industries. This document provides a comprehensive overview of its chemical and physical
properties, along with available experimental data.

Chemical and Physical Properties

The fundamental properties of 3-Chloro-2,4,5-trifluorobenzoic acid are summarized in the
table below. This data is essential for its handling, application in synthesis, and for analytical

purposes.
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Property Value Reference
CAS Number 101513-77-3 [1112113114]
Molecular Formula C7H2CIF30:2 [1][3]
Molecular Weight 210.54 g/mol [1112][3]
Appearance White to almo§t white or light (3]
yellow crystalline powder
Melting Point 112 - 116 °C [1][3]
Purity > 97-98% (GC) [11[2]
Linear Formula CICeH(F3)COzH [2]
MDL Number MFCD00153101 [1][2]
PubChem Substance ID 24883262 [2]
EINECS Number 630-223-4 [4]

Applications in Research and Development

3-Chloro-2,4,5-trifluorobenzoic acid serves as a crucial intermediate in the synthesis of more

complex molecules. Its primary applications are in the following sectors:

o Agrochemicals: It is a key component in the development of novel herbicides and pesticides.

[1] The specific substitution pattern of halogen atoms on the benzene ring can be tailored to

achieve desired biological activity and selectivity.

e Pharmaceuticals: This compound is utilized as a building block in the synthesis of new drug

candidates.[1] The fluorine and chlorine atoms can influence the pharmacokinetic and

pharmacodynamic properties of the final active pharmaceutical ingredient (API).

o Material Science: It can be used in the synthesis of specialty polymers and other advanced

materials where the incorporation of fluorine can enhance properties such as thermal

stability and chemical resistance.

Experimental Protocols
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While specific, detailed experimental protocols for the synthesis of 3-Chloro-2,4,5-
trifluorobenzoic acid are proprietary and not readily available in the public domain, a general
synthetic workflow can be conceptualized based on standard organic chemistry principles.

General Synthetic Workflow (Conceptual)

The synthesis of 3-Chloro-2,4,5-trifluorobenzoic acid would likely involve a multi-step
process starting from a more readily available fluorinated or chlorinated benzene derivative. A
plausible, though hypothetical, pathway is outlined below.

Starting Material q - ry Ice Carboxylation eg..aq 3-Chloro-2,4,5-
(e.g., 1,2,4,5-Tetrafluorobenzene) Grignard Formation (e.g., with CO2) trifluorobenzoic acid

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 3-Chloro-2,4,5-trifluorobenzoic acid.

Disclaimer: This is a generalized and hypothetical synthetic pathway. Actual industrial synthesis
routes may vary significantly.

Safety and Handling

A comprehensive Safety Data Sheet (SDS) should always be consulted before handling 3-
Chloro-2,4,5-trifluorobenzoic acid. General safety precautions include:

e Working in a well-ventilated area or fume hood.

o Using appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat.

» Avoiding inhalation of dust and contact with skin and eyes.

For detailed safety information, please refer to the manufacturer's SDS.

Conclusion
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3-Chloro-2,4,5-trifluorobenzoic acid, with the CAS number 101513-77-3, is a significant
chemical intermediate with important applications in the development of new agrochemicals
and pharmaceuticals. Its well-defined physical properties make it a reliable component in
complex synthetic pathways. Researchers and developers can leverage its unique structure to
design and create novel molecules with tailored functionalities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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